Cas no 1260617-85-3 ((2S,3'S)-1-[2-(4-FLUORO-PHENYL)-2-METHYLAMINO-ETHYL]-PYRROLIDIN-3-OL 2HCL)

• Product Name: (2S,3'S)-1-[2-(4-FLUORO-PHENYL)-2-METHYLAMINO-ETHYL]-PYRROLIDIN-3-OL 2HCL
• CAS No: 1260617-85-3
• MF: C₁₃H₂₁Cl₂FN₂O
• MW: 311.223045110703
• MDL: MFCD04115362
• CID: 3157971
• PubChem ID: 71742934
• Update Time: 2025-06-03

(2S,3'S)-1-[2-(4-FLUORO-PHENYL)-2-METHYLAMINO-ETHYL]-PYRROLIDIN-3-OL 2HCL Chemical and Physical Properties

Names and Identifiers

• (2S,3'S)-1-[2-(4-FLUORO-PHENYL)-2-METHYLAMINO-ETHYL]-PYRROLIDIN-3-OL 2HCL
• (3S)-1-[(2S)-2-(4-fluorophenyl)-2-(methylamino)ethyl]pyrrolidin-3-ol;dihydrochloride
• 1253792-19-6
• 1-((S)-2-(4-Fluorophenyl)-2-(methylamino)ethyl)pyrrolidin-3-ol dihydrochloride
• (2S,3'S)-1-[2-(4-Fluoro-phenyl)-2-methylamino-ethyl]-pyrrolidin-3-ol bis-hydrochloride; 97%
• AS-40926
• (2S,3'S)-1-[2-(4-Fluoro-phenyl)-2-methylamino-ethyl]-pyrrolidin-3-ol bis- hydrochloride
• MFCD04115362
• (S)-1-((S)-2-(4-FLUOROPHENYL)-2-(METHYLAMINO)ETHYL)PYRROLIDIN-3-OL DIHYDROCHLORIDE
• 1260617-85-3
• rel-(2S,3'S)-1-[2-(4-Fluoro-phenyl)-2-methylamino-ethyl]-pyrrolidin-3-ol bis-hydrochloride
• (2S,3'S)-1-[2-(4-FLUORO-PHENYL)-2-METHYLAMINO-ETHYL]-PYRROLIDIN-3-OL DIHYDROCHLORIDE
• AKOS037643931
• (S)-1-((S)-2-(4-FLUOROPHENYL)-2-(METHYLAMINO)ETHYL)PYRROLIDIN-3-OLDIHYDROCHLORIDE

• MDL： MFCD04115362
• Inchi： 1S/C13H19FN2O.2ClH/c1-15-13(9-16-7-6-12(17)8-16)10-2-4-11(14)5-3-10;;/h2-5,12-13,15,17H,6-9H2,1H3;2*1H/t12-,13+;;/m0../s1
• InChI Key： KAZISQGCFSBLCC-CQSOCPNPSA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1)[C@@H](CN1CC[C@@H](C1)O)NC

Computed Properties

• Exact Mass: 310.1014968Da
• Monoisotopic Mass: 310.1014968Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on (2S,3'S)-1-[2-(4-FLUORO-PHENYL)-2-METHYLAMINO-ETHYL]-PYRROLIDIN-3-OL 2HCL

Compound CAS No. 1260617-85-3: (2S,3'S)-1-[2-(4-FLUORO-PHENYL)-2-METHYLAMINO-ETHYL]-PYRROLIDIN-3-OL 2HCl

The compound with CAS No. 1260617-85-3, named (2S,3'S)-1-[2-(4-fluoro-phenyl)-2-methylamino-ethyl]-pyrrolidin-3-ol 2HCl, is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential applications in treating various neurological disorders, making it a focal point in contemporary medicinal chemistry.

The molecular structure of (2S,3'S)-1-[2-(4-fluoro-phenyl)-2-methylamino-ethyl]-pyrrolidin-3-ol is characterized by a pyrrolidine ring system, which is a five-membered saturated ring containing one nitrogen atom. The stereochemistry at the (2S,3'S) positions plays a critical role in determining the compound's biological activity and selectivity. The presence of a fluoro-substituted phenyl group and a methylaminoethyl side chain introduces additional complexity to the molecule, enhancing its ability to interact with target proteins in a specific manner.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the pyrrolidin-3-ol moiety serves as a key interaction site for various enzyme targets, particularly those involved in neurotransmitter regulation. The 4-fluoro-phenyl group contributes to the compound's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.

One of the most exciting developments involving this compound is its potential role in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that (2S,3'S)-1-[2-(4-fluoro-phenyl)-2-methylamino-ethyl]-pyrrolidin-3-ol exhibits significant neuroprotective properties by modulating key signaling pathways involved in neuronal survival and synaptic plasticity.

In addition to its therapeutic potential, this compound has also been explored for its use in drug delivery systems. The methylaminoethyl side chain has been shown to enhance the bioavailability of the compound when formulated into nanoparticles or liposomal carriers. This property makes it an attractive candidate for targeted drug delivery applications.

From a synthetic standpoint, the preparation of (2S,3'S)-1-[2-(4-fluoro-phenyl)-2-methylamino-ethyl]-pyrrolidin-3-ol 2HCl involves a multi-step process that requires precise control over stereochemistry and reaction conditions. Recent innovations in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess (ee) levels during the synthesis of this compound, ensuring its suitability for biological testing.

The hydrochloride salt form (HCl) of this compound is particularly advantageous for pharmacological studies due to its enhanced solubility and stability under physiological conditions. This form also facilitates the formulation of the compound into various dosage forms, including tablets, capsules, and injectables.

In conclusion, CAS No. 1260617-85-3 represents a cutting-edge chemical entity with immense potential in the pharmaceutical industry. Its unique structural features, coupled with recent advances in synthetic and computational techniques, position it as a promising candidate for addressing unmet medical needs in neurology and beyond.